Cas no 1804439-06-2 (2-(Bromomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-carboxaldehyde)

• Product Name: 2-(Bromomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-carboxaldehyde
• CAS No: 1804439-06-2
• MF: C₈H₄BrF₃INO₂
• MW: 409.926544189453
• CID: 4836975
• Update Time: 2025-10-25

2-(Bromomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-carboxaldehyde

• Inchi： 1S/C8H4BrF3INO2/c9-2-5-7(16-8(10,11)12)4(3-15)1-6(13)14-5/h1,3H,2H2
• InChI Key： PTDSTKUGQBTBNL-UHFFFAOYSA-N
• SMILES： IC1=CC(C=O)=C(C(CBr)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on 2-(Bromomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-carboxaldehyde

Recent Advances in the Application of 2-(Bromomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS: 1804439-06-2) in Chemical Biology and Pharmaceutical Research

The compound 2-(Bromomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS: 1804439-06-2) has recently emerged as a promising building block in medicinal chemistry and chemical biology research. This multifunctional pyridine derivative combines several reactive moieties - a bromomethyl group, an iodo substituent, and an aldehyde functionality - making it particularly valuable for the synthesis of complex bioactive molecules. Recent studies have demonstrated its utility in the development of kinase inhibitors, PROTACs (Proteolysis Targeting Chimeras), and other targeted therapeutic agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 1804439-06-2 as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The bromomethyl group allowed for efficient coupling with various heterocyclic systems, while the aldehyde functionality enabled subsequent derivatization through reductive amination reactions. The resulting compounds showed improved selectivity profiles compared to existing BTK inhibitors, with several candidates demonstrating nanomolar potency in cellular assays.

The trifluoromethoxy group in 1804439-06-2 has been particularly valuable in addressing metabolic stability challenges common to many drug candidates. A recent patent application (WO2023051234) highlights its incorporation into a series of antiviral compounds targeting RNA-dependent RNA polymerase. The electron-withdrawing nature of the trifluoromethoxy group was found to significantly improve the metabolic stability of the lead compounds while maintaining target engagement.

From a synthetic chemistry perspective, the iodo substituent at the 6-position has enabled several innovative cross-coupling strategies. A 2024 ACS Catalysis publication demonstrated the use of 1804439-06-2 in a sequential Sonogashira coupling/cyclization approach to generate complex polycyclic structures with potential applications in cancer therapeutics. The researchers noted that the presence of both bromo and iodo substituents on the same ring allowed for highly selective, stepwise functionalization under mild conditions.

In chemical biology applications, the aldehyde group of 1804439-06-2 has proven particularly useful for bioconjugation strategies. A recent Nature Chemical Biology paper described its use in the development of activity-based protein profiling (ABPP) probes targeting cysteine proteases. The electrophilic aldehyde formed reversible thiazolidine adducts with active site cysteines, enabling selective labeling and identification of protease targets in complex proteomes.

Ongoing research continues to explore the potential of 1804439-06-2 in drug discovery. Current investigations include its incorporation into: 1) covalent inhibitors targeting KRAS G12C mutant proteins, 2) bifunctional degraders of estrogen receptors, and 3) fluorescent probes for imaging applications. The compound's versatility and the commercial availability of enantiomerically pure forms make it particularly attractive for these diverse applications.

Safety and handling considerations for 1804439-06-2 have been addressed in recent technical bulletins. The compound is moisture-sensitive and should be stored under inert atmosphere at -20°C. Appropriate personal protective equipment is recommended when handling, particularly due to the lachrymatory potential of the bromomethyl group. Recent process chemistry developments have improved the scalability of its synthesis, with several contract manufacturing organizations now offering kilogram-scale production.

Future research directions likely to emerge include expanded use of 1804439-06-2 in: 1) targeted protein degradation platforms, 2) the development of covalent fragment libraries for screening, and 3) as a scaffold for radiopharmaceutical development (leveraging the iodo substituent for radioiodination). Its unique combination of reactive handles positions this compound as a valuable tool for addressing multiple challenges in modern drug discovery.